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Compound of Interest

Compound Name: Inositol hexanitrate

CAS No.: 7332-16-3

Cat. No.: B15126995

Get Quote

Inositol Hexanitrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of inositol
hexanitrate. It is intended for an audience of researchers, scientists, and professionals in drug

development who require detailed information on this energetic material and historical

pharmaceutical agent. This document collates available data on its physicochemical properties,

outlines a detailed synthesis protocol, and discusses its explosive characteristics and

vasodilatory mechanism of action. Due to the limited availability of specific experimental data

for inositol hexanitrate in publicly accessible literature, information on related compounds is

included for comparative context where appropriate. All quantitative data is presented in

structured tables, and key processes are visualized using workflow and signaling pathway

diagrams.
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Inositol hexanitrate, also known by trade names such as Tolanate, is the hexanitrate ester of

myo-inositol. It is a polyol nitrate with a high nitrogen content, rendering it an energetic material

with explosive properties. Historically, it also found application as a peripheral vasodilator for

the treatment of hypertension. This dual nature makes it a compound of interest in both

materials science and pharmacology. This guide aims to provide a detailed technical resource

on its chemical properties and associated methodologies.

Physicochemical Properties
Inositol hexanitrate is a white, crystalline solid. While comprehensive experimental data on its

physical and chemical properties is scarce, the available information is summarized below. For

context, properties of the parent compound, myo-inositol, are also provided.

Table 1: General and Physicochemical Properties of Inositol Hexanitrate
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Property Value Source(s)

General

IUPAC Name

(1R,2R,3S,4S,5R,6S)-

Cyclohexane-1,2,3,4,5,6-

hexayl hexanitrate

CAS Number 7332-16-3

Chemical Formula C₆H₆N₆O₁₈ [1]

Molecular Weight 450.14 g/mol [1]

Elemental Analysis
C: 16.01%, H: 1.34%, N:

18.67%, O: 63.98%
[1]

Physical Properties

Appearance White crystalline solid [2]

Density ~1.752 g/cm³ [2]

Melting Point
Data not readily available.

Decomposes before boiling.
[2]

Solubility

Soluble in water; slightly

soluble in alcohols; insoluble in

chloroform.

[2]

Chemical Properties

Flash Point ~143°C [2]

Oxygen Balance +10.66%

Table 2: Physicochemical Properties of myo-Inositol (for reference)

Property Value Source(s)

Melting Point 225–227 °C [3]

Solubility in Water 14 g/100 mL (at 25 °C) [3]
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Synthesis of Inositol Hexanitrate
The primary method for the synthesis of inositol hexanitrate is the direct nitration of myo-

inositol using a mixed acid nitrating agent.

Experimental Protocol: Nitration of myo-Inositol
This protocol is based on established methods for the synthesis of nitrate esters.

Materials:

myo-Inositol

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Sodium Carbonate (Na₂CO₃)

Methanol (for recrystallization, optional)

Ice

Distilled water

Equipment:

Jacketed reaction vessel with overhead stirring

Thermometer

Buchner funnel and filter paper

Beakers

pH paper or meter

Procedure:
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Preparation of the Nitrating Mixture: In the jacketed reaction vessel cooled with a circulating

chiller, slowly add a pre-determined volume of concentrated nitric acid to an equal volume of

concentrated sulfuric acid with constant stirring. The temperature should be maintained

below 10°C.

Nitration Reaction: Gradually add finely powdered myo-inositol to the cold, stirred nitrating

mixture. The rate of addition should be controlled to maintain the reaction temperature

between 5-10°C. After the addition is complete, continue stirring for approximately 30

minutes.

Isolation of the Product: Pour the reaction mixture slowly onto a large volume of crushed ice

and water with vigorous stirring. The crude inositol hexanitrate will precipitate as a white

solid.

Filtration and Washing: Isolate the precipitate by vacuum filtration using a Buchner funnel.

Wash the solid sequentially with cold water, a dilute solution of sodium carbonate (to

neutralize residual acid), and finally with cold water again until the washings are neutral.

Purification (Optional): The crude product can be further purified by recrystallization from a

suitable solvent such as methanol.

Drying: Dry the purified inositol hexanitrate in a desiccator over a suitable drying agent.
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Synthesis and Purification Workflow for Inositol Hexanitrate
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General Signaling Pathway of Organic Nitrates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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